Cas no 2110192-99-7 (5-(1,1-difluoropropyl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(1,1-difluoropropyl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 2110192-99-7
• MF: C₆H₆F₂N₂O₃
• MW: 192.120248317719
• CID: 6095233
• PubChem ID: 165485288
• Update Time: 2024-01-10

5-(1,1-difluoropropyl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1,1-difluoropropyl)-1,2,4-oxadiazole-3-carboxylic acid
• EN300-1120323
• 2110192-99-7

• Inchi： 1S/C6H6F2N2O3/c1-2-6(7,8)5-9-3(4(11)12)10-13-5/h2H2,1H3,(H,11,12)
• InChI Key： HCPSIBATMZEERE-UHFFFAOYSA-N
• SMILES： FC(C1=NC(C(=O)O)=NO1)(CC)F

Computed Properties

• Exact Mass: 192.03464838g/mol
• Monoisotopic Mass: 192.03464838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 76.2Ų